Cas no 293327-15-8 (3-Amino-5-(3-methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid)

• Product Name: 3-Amino-5-(3-methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid
• CAS No: 293327-15-8
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• CID: 3103650
• PubChem ID: 3772642
• Update Time: 2025-06-29

3-Amino-5-(3-methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(3-methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid
• STK367434
• 3-amino-5-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)benzoic acid
• AKOS004912557
• 3-amino-5-(3-methyl-5-oxo-4,5-dihydro-1h-1-pyrazolyl)benzoic acid
• 3-amino-5-(3-methyl-5-oxo-4H-pyrazol-1-yl)benzoic Acid
• Oprea1_767316
• 293327-15-8

• Inchi： 1S/C11H11N3O3/c1-6-2-10(15)14(13-6)9-4-7(11(16)17)3-8(12)5-9/h3-5H,2,12H2,1H3,(H,16,17)
• InChI Key： KXCUHCIEZOFGMZ-UHFFFAOYSA-N
• SMILES： O=C1CC(C)=NN1C1C=C(C=C(C(=O)O)C=1)N

Computed Properties

• Exact Mass: 233.08004122Da
• Monoisotopic Mass: 233.08004122Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 96Ų

Additional information on 3-Amino-5-(3-methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid

Introduction to 3-Amino-5-(3-methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid (CAS No. 293327-15-8)

3-Amino-5-(3-methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical biology. With the CAS number 293327-15-8, this compound represents a complex molecular structure that combines a benzoic acid backbone with a pyrazole moiety, featuring an amino group and a methyl-substituted oxo-pyrazole ring. The unique arrangement of these functional groups imparts distinct chemical properties, making it a valuable candidate for various biochemical and pharmacological applications.

The compound's structure is highly relevant in the context of drug discovery, particularly due to its ability to interact with biological targets in novel ways. The presence of both an amino group and a carboxylic acid group allows for potential modifications and derivatization, which are crucial for developing new therapeutic agents. Additionally, the pyrazole ring is known for its role in many bioactive molecules, often contributing to binding affinity and selectivity in drug interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of 3-Amino-5-(3-methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid more effectively. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and metabolic disorders. For instance, preliminary virtual screening has identified its potential as a scaffold for developing inhibitors targeting cyclooxygenase (COX) enzymes, which are key players in pain and inflammation pathways.

In parallel, experimental investigations have begun to validate these computational predictions. In vitro assays have shown that derivatives of this compound can modulate the activity of enzymes such as lipoxygenase (LOX), which are involved in oxidative stress pathways. The oxo-pyrazole moiety appears to be particularly important in mediating these interactions, suggesting that further optimization of this region could enhance biological activity.

The benzoic acid component of 3-Amino-5-(3-methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid also contributes to its versatility. Benzoic acid derivatives are well-documented for their antimicrobial and anti-inflammatory properties, often serving as precursors in the synthesis of drugs like salicylic acid and ibuprofen. By incorporating this moiety into a novel pyrazole-based scaffold, researchers aim to leverage these established pharmacological profiles while introducing new mechanisms of action.

One particularly promising area of research involves the exploration of 3-Amino-5-(3-methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid as a potential anti-cancer agent. Preliminary data indicate that certain analogs of this compound can induce apoptosis in cancer cell lines by disrupting mitochondrial function. The precise mechanism appears to involve interactions with proteins involved in the regulation of apoptosis, such as Bcl-xL and caspase pathways. These findings have opened up new avenues for developing targeted therapies against various types of cancer.

The synthesis of 3-Amino-5-(3-methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid presents both challenges and opportunities. Traditional synthetic routes involve multi-step processes that require careful control over reaction conditions to ensure high yield and purity. However, recent innovations in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have made it possible to streamline these processes significantly. These advancements not only improve efficiency but also reduce the environmental impact of production.

From a regulatory perspective, 3-Amino-5-(3-methyl-5-oxo-4,5-dihydro-pyrazol-1-yl)-benzoic acid falls under general chemical substances that require standard safety protocols during handling and storage. Its application in pharmaceutical research means that rigorous quality control measures must be implemented to ensure consistency across batches. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing its development from a laboratory compound to a viable therapeutic agent.

The future prospects for 3-Amino-5-(3-methyl-5-oxyo-pyrazolyl-benzoic acid (CAS No. 293327_15_8) are bright, with ongoing studies focusing on optimizing its pharmacokinetic properties and exploring new therapeutic applications. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases through targeted molecular interventions.